Cas no 2098045-63-5 (2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetic acid)

• Product name: 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2098045-63-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5724461
• PubChem ID: 121211748

2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethyl-3-pyridin-2-ylpyrazol-1-yl)acetic acid
• 2098045-63-5
• 2-(5-ethyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetic acid
• F2198-2184
• AKOS026721899
• 1H-Pyrazole-1-acetic acid, 5-ethyl-3-(2-pyridinyl)-

• Inchi： 1S/C12H13N3O2/c1-2-9-7-11(10-5-3-4-6-13-10)14-15(9)8-12(16)17/h3-7H,2,8H2,1H3,(H,16,17)
• InChI Key： VKLZSAAVLWINCM-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(C2C=CC=CN=2)=N1)CC)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 432.7±40.0 °C(Predicted)
• pka: 3.48±0.10(Predicted)